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Compound of Interest

Compound Name: Nitric acid, ammonium calcium salt

Cat. No.: B097632 Get Quote

For researchers, scientists, and drug development professionals, the stability of stock solutions

is paramount to the accuracy and reproducibility of experimental results. Calcium Ammonium

Nitrate (CAN) is a widely used compound, but its aqueous solutions can be prone to

precipitation if not prepared and stored correctly. This guide provides detailed troubleshooting

advice and frequently asked questions to help you navigate and resolve these issues.

Frequently Asked Questions (FAQs)
Q1: What is Calcium Ammonium Nitrate (CAN)?

A1: Calcium Ammonium Nitrate is a double salt with the chemical formula

5Ca(NO₃)₂·NH₄NO₃·10H₂O. It is a granular solid that is highly soluble in water. It serves as a

source of both calcium and nitrogen.

Q2: What are the typical causes of precipitation in CAN stock solutions?

A2: Precipitation in CAN stock solutions is primarily caused by several factors:

High pH: A pH above 6.5 can lead to the formation of insoluble calcium salts.

Incompatible Chemicals: Mixing CAN solutions with solutions containing phosphates or

sulfates will cause the precipitation of calcium phosphate or calcium sulfate, respectively.
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Temperature Fluctuations: A significant decrease in temperature can reduce the solubility of

CAN, leading to crystallization.

High Concentration: Exceeding the solubility limit of CAN at a given temperature will result in

precipitation.

Water Quality: Using water with high levels of dissolved carbonates can lead to the formation

of calcium carbonate precipitate.

Q3: What is the solubility of CAN in water?

A3: Calcium Ammonium Nitrate is highly soluble in water. At room temperature, approximately

100 grams of CAN can dissolve in 100 milliliters of water.[1]

Q4: What is the typical pH of a CAN stock solution?

A4: The pH of a Calcium Ammonium Nitrate solution is generally slightly acidic, typically

ranging from 5.0 to 6.5.[1]

Troubleshooting Guide
This guide will help you identify and resolve common precipitation issues encountered with

CAN stock solutions.

Problem 1: A white precipitate forms immediately upon dissolving CAN in water.
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Possible Cause Troubleshooting Step Explanation

Poor Water Quality
Use deionized or distilled water

for solution preparation.

Tap water can contain high

levels of minerals, particularly

carbonates, which can react

with the calcium in CAN to

form insoluble calcium

carbonate.

Contaminated Glassware

Ensure all glassware is

thoroughly cleaned and rinsed

with deionized water before

use.

Residual chemicals, such as

phosphate-based detergents,

on glassware can react with

the CAN solution.

Problem 2: The CAN stock solution becomes cloudy or forms a precipitate over time during

storage.

Possible Cause Troubleshooting Step Explanation

Temperature Drop

Store the stock solution at a

stable, controlled room

temperature. If refrigeration is

necessary, ensure the

concentration is low enough to

remain soluble at that

temperature.

The solubility of CAN is

temperature-dependent. A

decrease in temperature can

cause the solution to become

supersaturated, leading to

crystallization.

pH Shift

Check the pH of the solution. If

it has drifted above 6.5, it may

be necessary to prepare a

fresh solution, ensuring the

starting water pH is neutral or

slightly acidic.

Absorption of atmospheric CO₂

can slightly lower the pH, but

contamination with basic

substances can raise the pH,

promoting precipitation of

calcium salts.

Slow Reaction with

Contaminants

Prepare fresh solutions more

frequently and store in tightly

sealed containers.

Trace contaminants in the

water or from the storage

container can slowly react with

the CAN over time.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem 3: A precipitate forms when mixing the CAN stock solution with other reagents or

media.

Possible Cause Troubleshooting Step Explanation

Chemical Incompatibility

Avoid mixing CAN stock

solutions directly with

concentrated solutions

containing phosphates or

sulfates.[2][3][4]

Calcium ions (Ca²⁺) will react

with phosphate (PO₄³⁻) or

sulfate (SO₄²⁻) ions to form

highly insoluble precipitates

(calcium phosphate and

calcium sulfate, respectively).

[2][4]

Localized High Concentrations

When preparing a final

solution, add the CAN stock

solution to the largest volume

of water or buffer first, and

ensure thorough mixing before

adding other concentrated

components.

Adding two concentrated

solutions together can create

localized areas of

supersaturation, leading to

precipitation even if the final

concentration is below the

solubility limit.

Buffer Incompatibility

Test the compatibility of your

CAN solution with the intended

buffer in a small-scale trial

before preparing a large

volume.

The high concentration of ions

in some buffers can affect the

solubility of CAN or lead to

unexpected reactions.

Data Presentation
Table 1: Solubility of Calcium Ammonium Nitrate

Temperature Solubility ( g/100 mL of water)

Room Temperature ~100[1]

Note: This is an approximate value. The exact solubility can be influenced by the specific

formulation of the CAN and the purity of the water.
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Table 2: Compatibility of Calcium Ammonium Nitrate with Common Anions

Anion Compatibility Precipitate Formed

Phosphate (PO₄³⁻) Incompatible
Calcium Phosphate

(Ca₃(PO₄)₂)[2]

Sulfate (SO₄²⁻) Incompatible Calcium Sulfate (CaSO₄)[2]

Carbonate (CO₃²⁻) Incompatible Calcium Carbonate (CaCO₃)

Chloride (Cl⁻) Compatible -

Acetate (CH₃COO⁻) Compatible -

Experimental Protocols
Protocol 1: Preparation of a 1 Molar (M) Calcium Ammonium Nitrate Stock Solution

Materials:

Calcium Ammonium Nitrate (5Ca(NO₃)₂·NH₄NO₃·10H₂O, Molar Mass: 1080.71 g/mol )

Deionized or distilled water

Volumetric flask (appropriate size)

Magnetic stirrer and stir bar

Weighing scale

Procedure:

Calculate the required mass of CAN. For example, to prepare 1 liter of a 1 M solution, you

would need 1080.71 g of CAN.

Add approximately 700 mL of deionized water to a 1 L volumetric flask.

Place a magnetic stir bar in the flask and place it on a magnetic stirrer.
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Carefully and slowly add the weighed CAN to the water while stirring. The dissolution of

CAN is an endothermic process, so the solution will become cold.[5]

Continue stirring until all the CAN has completely dissolved.

Once dissolved, remove the stir bar and add deionized water to bring the final volume to

the 1 L mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Store the solution in a clean, tightly sealed container at a stable room temperature.

Protocol 2: Preparation of a 10% (w/v) Calcium Ammonium Nitrate Stock Solution

Materials:

Calcium Ammonium Nitrate

Deionized or distilled water

Graduated cylinder or volumetric flask

Beaker

Magnetic stirrer and stir bar

Weighing scale

Procedure:

To prepare 100 mL of a 10% (w/v) solution, weigh out 10 g of CAN.

Add approximately 80 mL of deionized water to a 100 mL beaker.

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

Slowly add the 10 g of CAN to the water while stirring.

Continue stirring until the CAN is fully dissolved.
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Transfer the solution to a 100 mL graduated cylinder or volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the flask

to ensure all the CAN is transferred.

Add deionized water to bring the final volume to 100 mL.

Stopper the flask and mix thoroughly.

Store in a labeled, sealed container at room temperature.

Visualizations

Precipitation Observed
in CAN Solution When did precipitation occur?

Immediately upon
dissolving

During storage

Upon mixing with
other solutions

Poor Water Quality or
Contaminated Glassware

Temperature Drop or
pH Shift

Chemical Incompatibility

Use Deionized Water &
Clean Glassware

Store at Stable Temperature &
Monitor pH

Avoid Mixing with
Phosphates/Sulfates

Calcium Ammonium Nitrate
Solution (Ca²⁺, NO₃⁻, NH₄⁺)

Insoluble
Calcium Phosphate

(Ca₃(PO₄)₂)

Insoluble
Calcium Sulfate

(CaSO₄)

Phosphate-containing
Solution (e.g., PBS)

Sulfate-containing
Solution
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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